Cas no 120055-09-6 ((+/-)-alpha-ethylphenethyl alcohol)

• Product Name: (+/-)-alpha-ethylphenethyl alcohol
• CAS No: 120055-09-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 2661384
• Update Time: 2023-04-05

(+/-)-alpha-ethylphenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• (+/-)-alpha-ethylphenethyl alcohol
• ALPHA-ETHYLPHENETHYL ALCOHOL

• Inchi： 1S/C10H14O/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7,10-11H,2,8H2,1H3
• InChI Key： LYUPJHVGLFETDG-UHFFFAOYSA-N
• SMILES： C(O)(CC)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 150.104465
• Monoisotopic Mass: 150.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2